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Compound of Interest

Compound Name: Cyromazine-d4

Cat. No.: B588538

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Cyromazine-d4. Cyromazine-d4 is the deuterium-labeled form of Cyromazine, an insect
growth regulator.[1] The incorporation of deuterium allows for its use in metabolic and
environmental fate studies.[2] While it shares the biological activity of its parent compound, it is
crucial for laboratory personnel to be fully aware of its specific safety and handling
requirements.

Chemical and Physical Properties

Cyromazine-d4 is a stable, isotopically labeled derivative of Cyromazine.[2][3] Key physical
and chemical properties are summarized below.
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Property Value Reference

D4-Cyromazine (cyclopropyl-

Chemical Name 2,2.3.3 D4) [3]
CAS Number 1219804-19-9 [3114]
Molecular Formula CeHeDaNe [3][4]
Molecular Weight 170.21 g/mol [4]
Appearance Solid

Melting Point 223 - 227 °C [5]

N Moderately soluble in water
Solubility [6]
and methanol

Stability Stable under normal conditions  [3]

Hazard Identification and Classification

Cyromazine-d4 is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazards associated with this compound are detailed in the table below.

Hazard Class GHS Classification Hazard Statement
Acute Toxicity (Inhalation) Acute Tox. 4 H332: Harmful if inhaled[3]
) ) o ) ) H315: Causes skin irritation[3]
Skin Corrosion/Irritation Skin Irrit. 2 7]
Serious Eye Damage/Eye ] H319: Causes serious eye
o Eye Irrit. 2 L
Irritation irritation[3]
Specific Target Organ Toxicit H335: May cause respirator
p. g g Y STOT SE 3 o / P Y
(Single Exposure) irritation[3]

H361d: Suspected of

Reproductive Toxicit -
P y damaging the unborn child[3]

Hazardous to the Aquatic ) ) H412: Harmful to aquatic life
) ) Aquatic Chronic 3 ) ]
Environment (Chronic) with long lasting effects[3]
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Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the hazardous nature of Cyromazine-d4, strict adherence to safety protocols is
mandatory. The following sections outline the recommended procedures for handling, personal

protection, and emergency response.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against exposure.
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Required Personal Protective Equipment

Impervious Gloves Safety Goggles NIOSH-approved Respirator
(e.g., Nitrile) Laboratory Coat with Side Shields (if ventilation is inadequate)

General Hygiene Practices

Wash hands thoroughly Do not eat, drink, or smoke Change contaminated clothing
after handling in the laboratory immediately
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Start: Receive Cyromazine-d4

Don appropriate Personal Protective Equipment (PPE).

Conduct the experiment following all
institutional safety guidelines.

Decontaminate all work surfaces and equipment
after use.

Dispose of waste in a sealed, labeled container
according to institutional and local regulations.

Remove PPE and wash hands thoroughly.
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Accidental Exposure to Cyromazine-d4

If Inhaled If on Skin If in Eyes If Swallowed

Rout‘ ;S of Exposure and Immedie;;e Actions

\ \
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to fresh air. Remove contaminated clothing. Rinse with water for 15 minutes. Do NOT induce vomiting.
Assist breathing if necessary. Wash with soap and water. Remove contact lenses if possible. Rinse mouth.

If irritafion persists If irritation persists

A\ A\

' & Seek Immediate Medical Attention g3
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Spill of Cyromazine-d4 Occurs

Wear appropriate PPE, including
respiratory protection.

Decontaminate the spill area.

Dispose of waste according to
institutional and local regulations.

Report the incident to the appropriate
safety officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]
. Buy Cyromazine-d4 | 1219804-19-9 [smolecule.com]

. hpc-standards.com [hpc-standards.com]

. hpc-standards.com [hpc-standards.com]

1
2
3

e 4. scbt.com [scbt.com]
5
6. openknowledge.fao.org [openknowledge.fao.org]
7

. cpachem.com [cpachem.com]

 To cite this document: BenchChem. [Cyromazine-d4: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588538#cyromazine-d4-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

